3-cyano-5-fluoro-N-m-tolylbenzamide

• Molecular Formula: C15H11FN2O
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 3-cyano-5-fluoro-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C15H11FN2O/c1-10-3-2-4-14(5-10)18-15(19)12-6-11(9-17)7-13(16)8-12/h2-8H,1H3,(H,18,19)
• InChI Key: JHLDQKUSWAUHCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC(=C2)C#N)F

Description

3-cyano-5-fluoro-N-m-tolylbenzamide is a chemical compound known for its role as a negative allosteric modulator of the metabotropic glutamate receptor 5 (mGlu5).

Preparation Methods

The synthesis of 3-cyano-5-fluoro-N-m-tolylbenzamide typically involves the reaction of 3-cyano-5-fluorobenzoic acid with m-toluidine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography .

Chemical Reactions Analysis

3-cyano-5-fluoro-N-m-tolylbenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyano or fluoro groups are replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

3-cyano-5-fluoro-N-m-tolylbenzamide has been extensively studied for its applications in scientific research:

Chemistry: It is used as a tool compound in the study of metabotropic glutamate receptors.

Biology: The compound is used to investigate the role of mGlu5 receptors in various biological processes.

Medicine: It has potential therapeutic applications in the treatment of neurological disorders such as anxiety, depression, and schizophrenia.

Industry: The compound is used in the development of new pharmaceuticals and chemical products.

Mechanism of Action

The mechanism of action of 3-cyano-5-fluoro-N-m-tolylbenzamide involves its binding to the mGlu5 receptor as a negative allosteric modulator. By binding to a site distinct from the glutamate binding site, it inhibits the receptor’s activity, thereby modulating the downstream signaling pathways. This modulation can lead to various physiological effects, depending on the specific biological context .

Comparison with Similar Compounds

3-cyano-5-fluoro-N-m-tolylbenzamide is part of a class of compounds known as 3-cyano-5-fluoro-N-arylbenzamides. Similar compounds include:

• 3-cyano-5-fluoro-N-phenylbenzamide
• 3-cyano-5-fluoro-N-(4-methylphenyl)benzamide
• 3-cyano-5-fluoro-N-(2-methylphenyl)benzamide

These compounds share similar structural features and biological activities but may differ in their potency, selectivity, and pharmacokinetic properties .